Cas no 2169538-02-5 (3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 2169538-02-5
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 6286355
• PubChem ID: 165603955
• Update Time: 2025-05-24

3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• EN300-1582430
• 3-(butan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• 2169538-02-5

• Inchi： 1S/C8H11N5S/c1-3-5(2)13-7-6(11-12-13)8(14)10-4-9-7/h4-5H,3H2,1-2H3,(H,9,10,14)
• InChI Key： BVXDRGBUEZLFJE-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C(C)CC)N=N2

Computed Properties

• Exact Mass: 209.07351655g/mol
• Monoisotopic Mass: 209.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.2Ų

Additional information on 3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

Introduction to 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 2169538-02-5)

3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine-7-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2169538-02-5, belongs to the triazolopyrimidine class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of a butyl substituent at the 3-position and a thiol group at the 7-position further enhances its chemical diversity and reactivity, making it a valuable scaffold for drug discovery.

The triazolopyrimidine core is a fused bicyclic system consisting of a triazole ring and a pyrimidine ring. This structural motif is highly versatile and has been extensively studied for its role in various therapeutic applications. The thiol (-SH) group appended to the pyrimidine ring introduces a reactive site that can participate in diverse chemical transformations, including sulfhydryl-dependent interactions with biological targets. Such interactions are particularly relevant in the development of drugs targeting redox-sensitive pathways, which play a crucial role in diseases like cancer and neurodegenerative disorders.

Recent advancements in medicinal chemistry have highlighted the importance of triazolopyrimidine derivatives as lead compounds for small-molecule drugs. The structural features of these molecules contribute to their ability to modulate enzyme activity and cellular signaling pathways. For instance, studies have shown that certain triazolopyrimidines exhibit inhibitory effects on kinases and other enzymes involved in tumor proliferation and survival. The butan-2-yl side chain in 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine-7-thiol may also contribute to its binding affinity by influencing the conformational flexibility of the molecule and enhancing interactions with biological targets.

In the context of contemporary drug development, the synthesis and characterization of novel heterocyclic compounds like 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine-7-thiol are driven by the need for more effective and selective therapeutic agents. The compound’s thiol functionality makes it particularly interesting for exploring redox-based therapies, where modulating intracellular oxidative stress can lead to therapeutic benefits. Additionally, the butyl substituent may improve pharmacokinetic properties such as solubility and membrane permeability, which are critical factors in drug design.

One of the most compelling aspects of triazolopyrimidine derivatives is their potential to serve as scaffolds for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how these compounds interact with specific protein targets. This approach has been instrumental in developing inhibitors targeting pathways relevant to diseases such as inflammation and infectious diseases. The thiol group in 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine-7-thiol is particularly valuable for designing molecules that can covalently modify cysteine residues on target proteins, leading to potent and durable inhibition.

The synthesis of 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine-7-thiol involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps typically include condensation reactions to form the triazolopyrimidine core followed by functionalization at the 7-position with a thiol group. The introduction of the butyl substituent often requires protective group strategies to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have made it possible to construct complex heterocycles like this one with high efficiency and yield, enabling more extensive exploration of their biological properties.

Evaluation of the pharmacological potential of 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidine-7-thiol has been ongoing in several research groups. Preclinical studies have demonstrated promising activities against various disease models, including cancer cell lines where it exhibits inhibitory effects on proliferation and induce apoptosis. The compound’s ability to interact with thiols suggests potential applications in treating conditions where oxidative stress plays a significant role. Furthermore, its structural similarity to known bioactive molecules makes it an attractive candidate for further optimization through medicinal chemistry interventions.

The future direction of research on triazolopyrimidine derivatives like CAS No. 2169538-02-5 is likely to focus on improving their pharmacological profiles through structure-based design principles. By integrating experimental data with computational modeling, scientists can refine molecular structures to enhance potency, selectivity, and bioavailability. The thiol group’s reactivity provides multiple opportunities for derivatization into more complex analogs with tailored properties. Additionally， exploring new synthetic routes could reduce production costs and improve scalability for clinical applications.

In summary, 3-(butan-2-y)l]- -H -1, < strong > -< strong > H strong > strong > -< strong > triazolo strong > strong > [< strong >4 strong >,< strong >5 strong > -d strong > strong > ]pyr strong > strong > imidin strong > strong > e strong > str ng>-7-thi str ng o str ng l str ng>, identified by its CAS number str ng >CAS No.>2169538 str ng >-02 str ng >-5, represents an exciting area of investigation in pharmaceutical chemistry. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing critical unmet medical needs.........